5-(3-bromophenyl)-1,3,4-oxadiazol-2(3H)-one

• IUPAC Name: 5-(3-bromophenyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C8H5BrN2O2/c9-6-3-1-2-5(4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key: ZVWSHDFGLFCEID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NNC(=O)O2
• Molecular Formula: C8H5BrN2O2
• DSSTOX Substance ID: DTXSID00647777
• Molecular Weight: 241.04 g/mol
• CAS No.: 873090-18-7

Description

5-(3-bromophenyl)-1,3,4-oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.
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Scientific Research Applications

1,3,4-Oxadiazole derivatives, including compounds like 5-(3-bromophenyl)-1,3,4-oxadiazol-2(3H)-one, exhibit a wide range of biological and pharmacological activities due to their unique structural features. These compounds are recognized for their effective binding with various enzymes and receptors in biological systems, facilitating numerous weak interactions. This characteristic has led to their extensive use in medicinal chemistry for the treatment of various ailments, showcasing their significant development value (Verma et al., 2019; Nayak & Poojary, 2019).

Synthetic and Pharmacological Progress

Recent advancements in the synthesis and pharmacology of 1,3,4-oxadiazole and its derivatives have underscored their potential as biologically active units in a plethora of compounds. These derivatives demonstrate significant antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities. The research emphasizes the importance of 1,3,4-oxadiazole derivatives in organic synthesis, medicinal chemistry, and pharmacology, highlighting their role in the development of new therapeutic agents (Wang et al., 2022).

Diverse Biological Activities

1,3,4-Oxadiazole scaffolds are crucial in expressing a multitude of biological activities. These activities range from antimicrobial, anti-inflammatory, and analgesic to antifungal, antipyretic, antidepressant, anti-tubercular, anticonvulsant, anticholinesterase, antihypertensive, antidiabetic, antitumor/anticancer, anti-HIV, and antioxidant effects. The versatility in the pharmacological activity of oxadiazole derivatives positions them as key subjects in pharmaceutical research and drug development (Singh & Ilango, 2022).